Cas no 946238-36-4 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate
• CAS No: 946238-36-4
• MF: C₁₆H₁₂FNO₃S
• MW: 317.3347864151
• CID: 6520064
• Update Time: 2025-09-27

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate
• Benzeneacetic acid, 4-fluoro-, [5-(2-thienyl)-3-isoxazolyl]methyl ester

• Inchi： 1S/C16H12FNO3S/c17-12-5-3-11(4-6-12)8-16(19)20-10-13-9-14(21-18-13)15-2-1-7-22-15/h1-7,9H,8,10H2
• InChI Key： CIZHZKXWDQTZCV-UHFFFAOYSA-N
• SMILES： C1(CC(OCC2C=C(C3SC=CC=3)ON=2)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate

5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate: A Comprehensive Overview

The compound 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate, identified by the CAS number CAS No. 946238-36-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring and an oxazole ring, making it a valuable component in modern organic synthesis.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and coupling reactions, to achieve the desired structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar compounds, which has significantly contributed to the field of heterocyclic chemistry. The incorporation of the thiophene ring introduces electronic properties that enhance the molecule's reactivity and stability, making it a versatile building block for further chemical transformations.

One of the most notable features of this compound is its ability to participate in various chemical reactions due to its functional groups. The oxazole ring, for instance, is known for its aromaticity and ability to undergo nucleophilic attacks under specific conditions. This property has been exploited in the development of novel pharmaceutical agents and agrochemicals. Recent studies have demonstrated that derivatives of this compound exhibit promising biological activities, including antifungal and anticancer properties.

The application of this compound extends beyond traditional organic synthesis. Its unique electronic properties make it an ideal candidate for use in materials science, particularly in the development of advanced polymers and electronic materials. Researchers have recently explored its potential as a precursor for synthesizing conducting polymers, which could revolutionize the field of organic electronics.

In terms of chemical stability, this compound exhibits remarkable resistance to thermal degradation under normal conditions. This attribute makes it suitable for use in high-temperature applications or as a stabilizer in various industrial processes. Recent thermal analysis studies have provided deeper insights into its decomposition pathways, further enhancing our understanding of its behavior under extreme conditions.

The integration of fluorine atoms into the structure of this compound introduces additional complexity and functionality. Fluorine's electronegativity significantly alters the electronic environment around the molecule, leading to enhanced reactivity and selectivity in certain reactions. This feature has been leveraged in the design of novel catalysts and ligands for transition metal-catalyzed reactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. These computational studies have provided valuable insights into its interaction with other molecules, aiding in the design of more efficient synthetic routes and applications.

In conclusion, 5-(thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 2-(4-fluorophenyl)acetate (CAS No: 946238-36-4) stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to make it a focal point for researchers across various disciplines.